Cas no 1214359-18-8 (3',3-Difluoro-5-iodobiphenyl)

• Product Name: 3',3-Difluoro-5-iodobiphenyl
• CAS No: 1214359-18-8
• MF: C₁₂H₇F₂I
• MW: 316.085262537003
• CID: 4998244
• Update Time: 2025-05-21

3',3-Difluoro-5-iodobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3',3-difluoro-5-iodobiphenyl
• 3',3-Difluoro-5-iodobiphenyl

• Inchi： 1S/C12H7F2I/c13-10-3-1-2-8(4-10)9-5-11(14)7-12(15)6-9/h1-7H
• InChI Key： ULUWZOYSUXXHID-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)C1C=CC=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 3',3-Difluoro-5-iodobiphenyl

Compound CAS No. 1214359-18-8: 3',3-Difluoro-5-Iodobiphenyl

The compound CAS No. 1214359-18-8, commonly referred to as 3',3-Difluoro-5-Iodobiphenyl, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl framework with fluorine and iodine substituents. The presence of these halogens imparts distinct electronic and physical properties, making it a valuable material for research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3',3-Difluoro-5-Iodobiphenyl, allowing researchers to explore its potential in diverse areas. For instance, studies have shown that this compound exhibits remarkable electronic properties, making it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The fluorine atoms at the 3' and 3 positions contribute to the molecule's stability and electron-withdrawing effects, while the iodine atom at the 5 position enhances its reactivity and solubility in certain solvents.

The biphenyl structure of 3',3-Difluoro-5-Iodobiphenyl is particularly interesting due to its ability to form stable π-conjugated systems. This property has been leveraged in recent research to develop advanced materials for optoelectronic devices. For example, scientists have successfully incorporated this compound into polymer blends to create materials with enhanced charge transport properties. These findings underscore the importance of CAS No. 1214359-18-8 in advancing next-generation electronic materials.

In addition to its electronic applications, 3',3-Difluoro-5-Iodobiphenyl has also gained attention in medicinal chemistry. The iodine substituent plays a crucial role in modulating the molecule's pharmacokinetic properties, making it a potential lead compound for drug development. Recent studies have explored its ability to inhibit specific enzymes associated with neurodegenerative diseases, highlighting its therapeutic potential.

The synthesis of CAS No. 1214359-18-8 involves a multi-step process that typically begins with the bromination of biphenyl derivatives followed by nucleophilic substitution reactions to introduce the fluorine and iodine groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

From an environmental standpoint, the stability and biodegradability of 3',3-Difluoro-5-Iodobiphenyl have been extensively studied. While it demonstrates resistance to microbial degradation under standard conditions, its application in controlled industrial settings minimizes environmental risks. Regulatory frameworks have also been established to ensure safe handling and disposal practices for this compound.

In conclusion, CAS No. 1214359-18-8, or 3',3-Difluoro-5-Iodobiphenyl, stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, positioning it as a key material for future technological advancements.